N-[4-(benzyloxy)-3-ethoxybenzyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)amine

• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N-[(3-ethoxy-4-phenylmethoxyphenyl)methyl]-2,3-dihydro-1,4-benzodioxin-6-amine
• InChI: InChI=1S/C24H25NO4/c1-2-26-23-14-19(8-10-22(23)29-17-18-6-4-3-5-7-18)16-25-20-9-11-21-24(15-20)28-13-12-27-21/h3-11,14-15,25H,2,12-13,16-17H2,1H3
• InChI Key: USIIGDPZTKJGSU-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNC2=CC3=C(C=C2)OCCO3)OCC4=CC=CC=C4

Description

N-[4-(benzyloxy)-3-ethoxybenzyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)amine, commonly known as BDBEA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDBEA is a small molecule that belongs to the class of benzodioxinyl amines and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BDBEA is not fully understood, but several studies have suggested that it works by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells. BDBEA has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death.
Biochemical and Physiological Effects
BDBEA has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, BDBEA has also been shown to have anti-inflammatory properties. It has been demonstrated that BDBEA can inhibit the production of pro-inflammatory cytokines, which are molecules that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDBEA in lab experiments is its potent anti-cancer properties. BDBEA has been shown to be effective against a wide range of cancer cells, making it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of using BDBEA in lab experiments is its complex synthesis process, which can make it difficult to obtain large quantities of the compound.

Future Directions

There are several future directions for the research on BDBEA. One of the most significant directions is the development of BDBEA-based anti-cancer drugs. Several studies have demonstrated that BDBEA has potent anti-cancer properties, and further research is needed to determine its efficacy in vivo. Another future direction is the investigation of the anti-inflammatory properties of BDBEA. It has been suggested that BDBEA may have potential therapeutic applications in the treatment of inflammatory diseases, such as rheumatoid arthritis.
Conclusion
In conclusion, BDBEA is a novel compound that has shown promising results in various scientific research applications. Its potent anti-cancer properties and anti-inflammatory properties make it a promising candidate for the development of new drugs. Further research is needed to determine its efficacy in vivo and to investigate its potential therapeutic applications in other areas of medicine.

Synthesis Methods

The synthesis of BDBEA is a complex process that involves several steps. One of the most commonly used methods for synthesizing BDBEA is the Buchwald-Hartwig amination reaction. In this method, 4-(benzyloxy)-3-ethoxybenzyl bromide and 2,3-dihydro-1,4-benzodioxin-6-amine are used as starting materials, and the reaction is catalyzed by palladium. The final product, BDBEA, is obtained after several purification steps.

Scientific Research Applications

BDBEA has shown promising results in various scientific research applications. One of the most significant applications of BDBEA is in the field of cancer research. Several studies have demonstrated that BDBEA has potent anti-cancer properties and can inhibit the growth of various cancer cells. BDBEA has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the prevention of cancer.